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Compound of Interest

beta-D-glucopyranosyl!
Compound Name:
nitromethane

cat. No.: B1603058

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of beta-D-glucopyranosyl nitromethane. Given the limited specific safety data for this
compound, a cautious approach is mandated, treating it with the same level of hazard as its
parent compound, nitromethane. Nitromethane is a known flammable liquid, a suspected
carcinogen, and can be explosive under certain conditions.[1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)

The primary hazards associated with beta-D-glucopyranosyl nitromethane are derived from
the nitromethane functional group. These include flammability, potential for explosive
decomposition, and toxicity through inhalation or ingestion.[1][2] The glucopyranosyl moiety
may introduce a dust explosion hazard if the compound is a fine powder.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Heavy-duty chemical resistant
gloves (e.g., Neoprene, Butyl,
Viton).[1][2]

Provides protection against
skin contact. Disposable nitrile

gloves are not recommended.

[1]2]

Eye Protection

ANSI Z87.1-compliant safety

glasses or chemical safety

goggles.[1][2]

Protects eyes from splashes or

airborne particles.

Body Protection

Flame-resistant lab coat.[1][2]

Offers protection against
splashes and potential ignition

sources.

Respiratory Protection

Use in a certified chemical

fume hood.

Minimizes inhalation exposure

to vapors or dust.

Additional Protection

Blast shield when heating.[1]
[2]

Protects against potential
explosions or energetic

decompositions.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to ensure the safety of all laboratory

personnel.

e Preparation and Pre-Handling Check:

[¢]

o

o

[¢]

e Handling the Compound:

Have a spill kit readily available.

Ensure a chemical fume hood is certified and functioning correctly.
Verify that an emergency eyewash and safety shower are accessible and operational.[3]

Assemble all necessary PPE and ensure it is in good condition.
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o All handling of beta-D-glucopyranosyl nitromethane must be conducted within a
chemical fume hood.[1]

o Ground and bond all equipment when transferring the material to prevent static discharge.

[4]
o Use spark-proof tools.[4]

o Avoid mechanical shock, friction, and exposure to heat, as these can lead to explosive
decomposition.[1][5]

o Keep away from incompatible materials such as strong acids, strong bases, oxidizing
agents, and reducing agents.[1][2]

e Storage:

[e]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o

For long-term storage, refrigeration at -20°C or -80°C is recommended.[6]

[¢]

Store in an approved flammable materials cabinet.[1][2]

[¢]

Keep away from sources of ignition.[4]

Emergency Procedures
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Emergency Situation Immediate Action

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing.[1][2] Seek medical attention.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower

eyelids.[1][2] Seek medical attention.

Move the person to fresh air.[1][2] If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . _ _ _
water.[1][2] Seek immediate medical attention.
Evacuate the area and eliminate all ignition
Spil sources.[5] Absorb the spill with a non-
pi

combustible material like vermiculite or sand

and place it in a sealed container for disposal.[5]

Disposal Plan

All waste containing beta-D-glucopyranosyl nitromethane must be treated as hazardous

waste.
o Waste Collection:

o Collect all contaminated materials (e.g., gloves, absorbent pads, and excess compound)
in a designated, labeled, and sealed hazardous waste container.

o Waste Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

o Follow all local, state, and federal regulations for hazardous waste disposal.[5][7]
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Workflow for Handling beta-D-glucopyranosyl

nitromethane

Preparation

Verify Fume Hood

Prepare Spill Kit

Transfer Compound

Perform Reaction

If not all used

Storage

-p»| Store Refrigerated

Cleanup & Disposal

Decontaminate Surfaces

Segregate Waste

Dispose as Hazardous
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Caption: Workflow for the safe handling of beta-D-glucopyranosyl nitromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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